![molecular formula C23H25NO8S B2711369 N-{2-(2-furyl)-2-[(4-methoxyphenyl)sulfonyl]ethyl}-3,4,5-trimethoxybenzamide CAS No. 946298-27-7](/img/structure/B2711369.png)
N-{2-(2-furyl)-2-[(4-methoxyphenyl)sulfonyl]ethyl}-3,4,5-trimethoxybenzamide
Description
N-{2-(2-furyl)-2-[(4-methoxyphenyl)sulfonyl]ethyl}-3,4,5-trimethoxybenzamide, also known as FTY720, is a synthetic compound that has been widely studied for its potential therapeutic applications in various diseases. FTY720 was first synthesized in 1992 by scientists at the pharmaceutical company, Novartis.
Scientific Research Applications
Antibacterial Activity
Furan derivatives have been recognized for their remarkable therapeutic efficacy . They have been used to create numerous innovative antibacterial agents . The furan nucleus is an essential synthetic technique in the search for new drugs . Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics .
Antimicrobial Drugs
Antimicrobial drugs are one of the most powerful tools in the fight against bacterial strain-caused infection . There is an urgent need to find new antimicrobial compounds to treat multi-resistant illnesses with distinct mechanisms of action .
Anti-inflammatory and Analgesic Activity
Furan-based amide derivatives have been explored for their anti-inflammatory and analgesic activity . These compounds have been proven to be potential candidates for treating various diseases .
Alzheimer’s Disease Treatment
Amide compounds have received much attention as they have been proven to be potential candidates for Alzheimer’s disease .
Antihypertensive and Anti-diabetes Mellitus Treatment
Novel amide derivatives have been investigated for their antihypertensive and anti-diabetes mellitus properties .
Biofuels and Green Solvents
Furan derivatives are abundant in biomass and have wide applications as biofuels and green solvents .
Antiviral Activity
The compound 2,5-dimethyl-N-[(2-(benzyl) thio] ethyl) furan-3-carboxamide is known to have micromolar potency against the H5N1 virus .
Synthesis of Novel Furan Derivatives
A series of novel furan-2-yl(phenyl)methanone derivatives were synthesized . Their structures were established on the basis of 1H-NMR, 13C-NMR, and mass spectral data .
properties
IUPAC Name |
N-[2-(furan-2-yl)-2-(4-methoxyphenyl)sulfonylethyl]-3,4,5-trimethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25NO8S/c1-28-16-7-9-17(10-8-16)33(26,27)21(18-6-5-11-32-18)14-24-23(25)15-12-19(29-2)22(31-4)20(13-15)30-3/h5-13,21H,14H2,1-4H3,(H,24,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JVNHCXHWQHKEKS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)C(CNC(=O)C2=CC(=C(C(=C2)OC)OC)OC)C3=CC=CO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25NO8S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
475.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethyl]-3,4,5-trimethoxybenzamide | |
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